Cas no 1695469-59-0 (2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol)

• Product Name: 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol
• CAS No: 1695469-59-0
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 6201767
• PubChem ID: 103376808
• Update Time: 2025-07-15

2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol
• 2-[(1-amino-3-methoxy-2-methylbutan-2-yl)oxy]ethan-1-ol
• EN300-1293794
• 1695469-59-0

• Inchi： 1S/C8H19NO3/c1-7(11-3)8(2,6-9)12-5-4-10/h7,10H,4-6,9H2,1-3H3
• InChI Key： JPLJRJOQOFRRRG-UHFFFAOYSA-N
• SMILES： O(CCO)C(C)(CN)C(C)OC

Computed Properties

• Exact Mass: 177.13649347g/mol
• Monoisotopic Mass: 177.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol

Professional Introduction to 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol (CAS No. 1695469-59-0)

2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1695469-59-0, represents a complex molecular structure that combines several functional groups, making it a promising candidate for various biochemical applications. The presence of both amino and methoxy substituents in its backbone suggests potential interactions with biological targets, which are crucial for drug design and synthesis.

The compound's structure, featuring an ethan-1-ol moiety, contributes to its solubility and reactivity, which are essential properties for pharmaceutical intermediates. In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The unique combination of functional groups in 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol positions it as a valuable building block for synthesizing more complex molecules with therapeutic potential.

Recent studies have highlighted the importance of amino-containing compounds in drug discovery. These compounds often exhibit strong binding affinities to biological targets, making them ideal for developing small-molecule inhibitors or activators. The methoxy group in the molecule further enhances its potential by introducing polarity and hydrogen bonding capabilities, which can improve pharmacokinetic properties such as bioavailability and metabolic stability.

In the context of modern pharmaceutical research, the synthesis and characterization of 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol have been explored for its role in developing novel therapeutic agents. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders, where precise modulation of neurotransmitter systems is crucial. The compound's ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it a versatile candidate for such applications.

The ethan-1-ol moiety in the compound's structure also plays a critical role in its overall reactivity and functionality. This group can participate in various chemical reactions, including oxidation and reduction processes, which are essential for drug metabolism and activation. Additionally, the presence of multiple stereocenters in the molecule allows for the synthesis of enantiomerically pure forms, which are often required for optimal pharmacological activity.

Advances in computational chemistry have enabled researchers to predict the biological activity of 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic pathways. These findings align with recent breakthroughs in understanding complex disease mechanisms, where multifaceted approaches are needed to develop effective treatments.

The development of novel synthetic methodologies has also been instrumental in advancing the study of 2-(1-amino-3-methoxy-2-methylbutan-2-yl)oxyethan-1-ol. Techniques such as asymmetric synthesis and catalytic transformations have allowed for the efficient production of this compound in high purity. These advancements not only facilitate further research but also open up new possibilities for industrial-scale production if future clinical applications are realized.

In conclusion, 2-(1-amino-3-methoxy-2-methylbutan-2-yloxyethan-l -ol (CAS No. 1695469 -59 -0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in addressing complex biological challenges.